Cas no 1077-28-7 (α-Lipoic Acid)

• Product Name: α-Lipoic Acid
• CAS No: 1077-28-7
• MF: C₈H₁₄O₂S₂
• MW: 206.325560092926
• MDL: MFCD00005474
• CID: 40689
• PubChem ID: 864
• Update Time: 2025-07-30

α-Lipoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-Dithiolan-3-yl)pentanoic acid
• ( /-)-1,2-DITHIOLANE-3-PENTANOIC ACID
• 1,2-DITHIOLANE-3-PENTANOIC ACID
• ( /-)-1,2-DITHIOLANE-3-VALERIC ACID
• 1,2-DITHIOLANE-3-VALERIC ACID
• 5-(1,2)DITHIOLAN-3-YL-PENTANOIC ACID
• 5-(1,2-DITHIOLAN-3-YL)-VALERIC ACID
• 5-(dithiolan-3-yl)valeric acid
• 6,8-DITHIOOCTANOIC ACID
• A-LIPOIC ACID
• ( /-)-ALPHA-LIPOIC ACID
• ALPHA-LIPOIC ACID
• ALPHA-LIPONIC ACID
• D-[3-(1,2-DITHIACYCLOPENTYL)]PENTANOIC ACID
• DITHIOOCTANIC ACID
• DL-1,2-DITHIOLANE-3-PENTANOIC ACID
• DL-6,8-DITHIOOCTANOIC ACID
• DL-6,8-THIOCTIC ACID
• DL-6,8-THIOCTIC ACID OXIDIZED FORM
• DL-6,8-THIOOCTIC ACID
• DL-A-LIPOIC ACID
• DL-alpha-Lipoic Acid
• ALPHA LIPOIC ACID
• DL-Thioctic Acid
• DL-α-Lipoic acid
• LIPOIC ACID, DL-ALPHA-(AS)
• LIPOIC ACID, DL-ALPHA-(P)
• rac α-Lipoic Acid
• THIOCTIC ACID, DL-6,8-(RG)
• α-Lipoic acid
• DL-THIOCTIC ACID (OXIDIZED)
• (±)-1,2-Dithiolane-3-pentanoic acid
• (±)-α-Lipoic acid
• 5-(1,2-Dithiolan-3-yl)valeric a
• 5-(dithiolan-3-yl)pentanoic acid
• DLthioctic acid
• Thioctic acid
• DL-Lipoic acid
• Lip(S2)
• DHLA
• NSC 90788
• NSC 628502
• α-Lipic acid
• DL-PROTOGEN A
• THIOOCTIC ACID
• Alpha-Thioctic
• a-Liponic acid
• α-硫辛酸
• lipoic acid
• Thioctacid
• 6-Thioctic acid
• 6,8-Thioctic acid
• Lipothion
• Biletan
• Liposan
• Tioctacid
• Thioctsan
• Rac-lipoate
• alpha-Liponsaeure
• DL-6-Thioctic acid
• Thioktsaeure
• Tioctidasi
• (RS)-Lipoic acid
• espa-lipon
• Thioctic acid dl-for
• Thioctic acid dl-form
• alpha Li
• Alpha lipoic acid/Thioctic acid
• Alpha Lipoic Acid（granular）
• Thioctic acid for system suitability
• α-Lipoic Acid

• MDL： MFCD00005474
• Inchi： 1S/C8H14O2S2/c9-8(10)4-2-1-3-7-5-6-11-12-7/h7H,1-6H2,(H,9,10)
• InChI Key： AGBQKNBQESQNJD-UHFFFAOYSA-N
• SMILES： OC(CCCCC1SSCC1)=O
• BRN： 81853

Computed Properties

• Exact Mass: 206.04400
• Monoisotopic Mass: 206.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 87.9

Experimental Properties

• Color/Form: Powder
• Density: 1.2888 (rough estimate)
• Melting Point: 60-62 °C
• Boiling Point: 165°C(lit.)
• Flash Point: 173℃
• Refractive Index: 1.5200 (estimate)
• Solubility: ethanol: 50 mg/mL
• Water Partition Coefficient: 0.9 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 87.90000
• LogP: 2.78510
• Sensitiveness: Sensitive to air & Humidity & Heat & Light
• Solubility: Soluble in water, 0.9g/l (20 ° C)
• Merck: 9326

α-Lipoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 37/39-26-24/25-36
• RTECS：JP1192000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：37/39-26-24/25-36
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Compounds

Additional information on α-Lipoic Acid

The Comprehensive Guide to α-Lipoic Acid (CAS No. 1077-28-7): Benefits, Uses, and Market Trends

α-Lipoic Acid (ALA), also known as thioctic acid, is a naturally occurring compound that plays a crucial role in energy metabolism and antioxidant defense. With the CAS number 1077-28-7, this versatile molecule has garnered significant attention in the fields of nutrition, medicine, and cosmetics due to its unique biochemical properties. In this comprehensive guide, we will explore the science behind α-Lipoic Acid, its health benefits, applications, and the latest market trends.

Chemically, α-Lipoic Acid is an organosulfur compound derived from octanoic acid. What makes it particularly interesting is its dual solubility – it is both water- and fat-soluble, allowing it to work in all parts of cells. This characteristic sets it apart from other antioxidants like vitamin C (water-soluble) or vitamin E (fat-soluble). The compound exists as two enantiomers: R-α-Lipoic Acid (the natural form) and S-α-Lipoic Acid, with the R-form being more biologically active.

One of the most searched questions about ALA is "what does alpha lipoic acid do for the body?" Research shows that its primary function is serving as a cofactor for mitochondrial enzymes involved in energy production. However, its most celebrated property is its powerful antioxidant activity. Unlike other antioxidants that work only in water or fatty tissues, α-Lipoic Acid can neutralize free radicals in both environments, making it a "universal antioxidant." This has led to its popularity in anti-aging formulations and as a supplement for overall wellness.

The health benefits of α-Lipoic Acid supplements are a hot topic in nutritional science. Clinical studies suggest potential benefits for blood sugar control, making it particularly interesting for those researching "alpha lipoic acid and diabetes." It appears to enhance insulin sensitivity and may help reduce symptoms of diabetic neuropathy. Other areas of research include its neuroprotective effects, potential in weight management, and role in skin health. The "best alpha lipoic acid dosage" typically ranges from 300-600 mg daily, though this may vary based on individual needs and health conditions.

In the cosmetic industry, α-Lipoic Acid has gained recognition for its anti-aging properties. Searches for "alpha lipoic acid for skin" have increased dramatically as consumers look for evidence-based ingredients. Its ability to reduce oxidative stress and inflammation makes it valuable in serums and creams targeting fine lines, wrinkles, and uneven skin tone. Some formulations combine it with vitamin C or E for enhanced antioxidant effects.

The market for α-Lipoic Acid products has seen steady growth, driven by increasing health consciousness and the popularity of antioxidant supplements. Industry reports indicate particular demand for high-quality R-α-Lipoic Acid, which is more bioavailable than the synthetic mixture of R and S forms. Manufacturers are also developing stabilized forms of ALA to improve its shelf life and efficacy in various applications.

When considering "how to take alpha lipoic acid," it's important to note that absorption is better when taken on an empty stomach. However, some people may experience mild stomach upset, in which case taking it with food is recommended. The supplement is generally well-tolerated, though potential interactions with certain medications warrant consultation with a healthcare provider, especially for those searching for "alpha lipoic acid side effects."

Quality considerations are paramount when purchasing α-Lipoic Acid supplements. Consumers searching for "best alpha lipoic acid brand" should look for products that specify the form (R-ALA is preferable), purity, and dosage. Third-party testing for heavy metals and contaminants is another important factor, as is the reputation of the manufacturer. The global market offers various formulations, including capsules, tablets, and even topical preparations.

Emerging research continues to explore new potential applications for α-Lipoic Acid. Recent studies have investigated its role in cognitive health, cardiovascular protection, and even as an adjunct therapy for certain neurological conditions. The scientific community remains particularly interested in its ability to regenerate other antioxidants like vitamins C and E, as well as glutathione, creating a comprehensive antioxidant network in the body.

For those interested in the technical aspects, α-Lipoic Acid (CAS 1077-28-7) has a molecular formula of C₈H₁₄O₂S₂ and a molecular weight of 206.33 g/mol. Its IUPAC name is (R)-5-(1,2-dithiolan-3-yl)pentanoic acid. The compound appears as a yellow crystalline powder with a characteristic odor and is stable under recommended storage conditions (typically room temperature in a tightly closed container).

In conclusion, α-Lipoic Acid represents a fascinating intersection of biochemistry and practical health applications. From its fundamental role in energy metabolism to its broad-spectrum antioxidant properties, this compound continues to be the subject of extensive research and consumer interest. Whether you're a health-conscious individual, a researcher, or a product developer, understanding the science and applications of ALA can provide valuable insights into this remarkable molecule.